Cas no 2172049-74-8 (3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-4-methylpentanoic acid)

• Product Name: 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-4-methylpentanoic acid
• CAS No: 2172049-74-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6568002
• PubChem ID: 165580921
• Update Time: 2025-10-28

3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-4-methylpentanoic acid
• EN300-1529330
• 3-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)-4-methylpentanoic acid
• 2172049-74-8

• Inchi： 1S/C27H32N2O5/c1-17(2)18(14-24(30)31)15-28-25(32)27(12-7-13-27)29-26(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23H,7,12-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： UDDQMOKFDNXZIF-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-4-methylpentanoic acid

Professional Introduction to Compound with CAS No. 2172049-74-8 and Product Name: 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-4-methylpentanoic Acid

Compound with the CAS number 2172049-74-8 and the product name 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-4-methylpentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoren-9-ylmethoxycarbonyl group and a cyclobutylformamido moiety in its backbone suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in biological systems.

The fluoren-9-ylmethoxycarbonyl moiety is particularly noteworthy, as fluorene derivatives are widely recognized for their role in stabilizing bioactive molecules and improving pharmacokinetic properties. This group, when incorporated into a pharmaceutical compound, can contribute to increased metabolic stability and reduced susceptibility to enzymatic degradation. The cyclobutylformamido part of the molecule introduces a rigid, cyclic structure that can enhance the compound's interaction with biological targets, such as enzymes or receptors. Such structural features are often exploited in the design of small-molecule inhibitors and modulators.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent activity against various therapeutic targets. The compound in question has been studied for its potential applications in the treatment of inflammatory diseases, cancer, and neurological disorders. Preliminary studies have indicated that it may interact with specific protein kinases and transcription factors, which are key players in many disease pathways. The 3-(fluoren-9-ylmethoxycarbonyl}amino)cyclobutylformamido}methyl}-4-methylpentanoic acid moiety is particularly intriguing, as it suggests a dual-mode interaction mechanism that could enhance therapeutic efficacy.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for further derivatization. Medicinal chemists have long recognized the value of such scaffolds in generating libraries of compounds for high-throughput screening. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune properties such as solubility, bioavailability, and target affinity. This flexibility makes the compound an attractive candidate for drug discovery programs aimed at identifying novel therapeutics.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group necessitates careful handling of protecting groups to prevent unwanted side reactions. Similarly, the installation of the cyclobutylformamido moiety requires expertise in cycloaddition reactions and formamide chemistry. These synthetic challenges highlight the skill required to produce such complex molecules and underscore the importance of advanced synthetic methodologies in modern drug development.

From a computational chemistry perspective, the molecular structure of this compound offers valuable insights into its behavior in biological systems. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict how the molecule interacts with biological targets at an atomic level. These studies have provided critical information about binding affinities, enzyme kinetics, and potential metabolic pathways. Such data is invaluable for guiding medicinal chemistry efforts and optimizing lead compounds for clinical development.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated potent activity against several target enzymes, including those involved in inflammation and cell proliferation. In vivo studies have shown promising results in animal models of disease, where the compound exhibited significant therapeutic effects without apparent toxicity. These findings support further investigation into its potential as a therapeutic agent.

The development of novel pharmaceuticals is often hampered by issues related to drug delivery and formulation. However, the structural features of this compound may offer advantages in this regard. For instance, the presence of lipophilic groups can enhance membrane permeability, while polar functional groups can improve water solubility. These properties are critical for designing formulations that ensure optimal drug delivery to target tissues.

In conclusion,3-(fluoren-9-ylmethoxycarbonyl}amino)cyclobutylformamido}methyl}-4-methylpentanoic acid represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, characterized by key moieties such as fluoren-9-ylmethoxycarbonyl and cyclobutylformamido, positions it as a promising candidate for drug development across multiple therapeutic areas. Ongoing research continues to explore its potential applications and optimize its pharmacological properties for clinical use.